![molecular formula C18H28N2 B5056343 1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine](/img/structure/B5056343.png)
1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine, commonly known as DMCP, is a piperazine derivative that has been the focus of numerous scientific studies due to its potential applications in the field of medicinal chemistry. DMCP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The exact mechanism of action of DMCP is still not fully understood. However, it is believed to act as an allosteric modulator of certain receptors in the brain, including the serotonin and dopamine receptors. It has also been shown to inhibit the activity of certain enzymes, such as monoamine oxidase.
Biochemical and Physiological Effects:
DMCP has been found to exhibit a range of biochemical and physiological effects. It has been shown to increase levels of certain neurotransmitters in the brain, including dopamine and serotonin. It has also been found to inhibit the activity of certain enzymes, such as monoamine oxidase. Additionally, DMCP has been shown to have anti-inflammatory and antioxidant properties.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DMCP in lab experiments is its ability to modulate neurotransmitter systems in the brain. This makes it a promising candidate for the development of new drugs for the treatment of various neurological disorders. However, one of the main limitations of using DMCP is its relatively low potency compared to other piperazine derivatives.
Future Directions
There are several future directions for research involving DMCP. One potential area of study is the development of new drugs for the treatment of neurological disorders, such as Parkinson's disease and depression. Another area of research could involve the use of DMCP as a tool for studying the role of neurotransmitters in the brain. Additionally, further studies could be conducted to better understand the mechanism of action of DMCP and to improve its potency as a drug candidate.
Synthesis Methods
DMCP can be synthesized using a variety of methods, including the reaction of 2,5-dimethylphenylamine with 3-methylcyclopentanone in the presence of a reducing agent such as sodium borohydride. Other methods involve the reaction of 2,5-dimethylphenylisocyanate with a cyclopentylamine derivative.
Scientific Research Applications
DMCP has been the focus of numerous scientific studies due to its potential applications in the field of medicinal chemistry. It has been found to exhibit a range of biochemical and physiological effects, including the inhibition of certain enzymes and the modulation of neurotransmitter systems in the brain.
Properties
IUPAC Name |
1-(2,5-dimethylphenyl)-4-(3-methylcyclopentyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2/c1-14-5-7-17(12-14)19-8-10-20(11-9-19)18-13-15(2)4-6-16(18)3/h4,6,13-14,17H,5,7-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IWSJNYGMEDQMRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(C1)N2CCN(CC2)C3=C(C=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.